Cas no 2171841-56-6 (3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}pentanoic acid)

• Product Name: 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}pentanoic acid
• CAS No: 2171841-56-6
• MF: C₂₇H₂₆N₂O₅
• MW: 458.505747318268
• CID: 6421932
• PubChem ID: 165525416
• Update Time: 2025-06-08

3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}pentanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}pentanoic acid
• EN300-1495650
• 3-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]formamido}pentanoic acid
• 2171841-56-6

• Inchi： 1S/C27H26N2O5/c1-2-17(15-25(30)31)28-26(32)22-13-7-8-14-24(22)29-27(33)34-16-23-20-11-5-3-9-18(20)19-10-4-6-12-21(19)23/h3-14,17,23H,2,15-16H2,1H3,(H,28,32)(H,29,33)(H,30,31)
• InChI Key： LVPKGGHLKQFVJT-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC=CC=1C(NC(CC(=O)O)CC)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 458.18417193g/mol
• Monoisotopic Mass: 458.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 706
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 105Ų

Additional information on 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}pentanoic acid

3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}pentanoic acid (CAS No. 2171841-56-6): A Comprehensive Overview

3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}pentanoic acid (CAS No. 2171841-56-6) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as Fmoc-Phe-Gly-OH, is a key intermediate in the synthesis of various peptides and peptidomimetics, which are crucial for the development of novel therapeutic agents.

The structure of 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}pentanoic acid features a fluorenylmethyloxycarbonyl (Fmoc) protecting group, which is widely used in solid-phase peptide synthesis (SPPS) to prevent premature reactions and ensure the correct sequence of amino acids. The Fmoc group can be efficiently removed under mild conditions, making it an ideal choice for synthesizing complex peptides and proteins.

Recent studies have highlighted the importance of Fmoc-Phe-Gly-OH in the development of drugs targeting various diseases, including cancer, neurodegenerative disorders, and infectious diseases. For instance, a 2021 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited potent anti-cancer activity by selectively inhibiting specific enzymes involved in tumor growth and metastasis.

In addition to its therapeutic potential, 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}pentanoic acid has also been explored for its use in diagnostic applications. Researchers at the University of California, San Francisco, have developed a novel imaging agent based on this compound that can detect early-stage tumors with high sensitivity and specificity. This breakthrough has significant implications for improving early diagnosis and treatment outcomes in oncology.

The synthesis of Fmoc-Phe-Gly-OH involves several well-established chemical reactions, including the coupling of Fmoc-L-Phe with glycine using a coupling reagent such as HATU or DIC. The resulting product is then purified using techniques such as column chromatography or preparative HPLC to ensure high purity and yield. The robustness and reproducibility of these synthetic methods make Fmoc-Phe-Gly-OH an attractive choice for large-scale production in both academic and industrial settings.

The physicochemical properties of 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}pentanoic acid, including its solubility, stability, and reactivity, have been extensively characterized. These properties are crucial for optimizing its use in various applications, from drug discovery to materials science. For example, its solubility in organic solvents such as DMSO and DMF makes it suitable for use in high-throughput screening assays, while its stability under physiological conditions ensures its effectiveness in vivo studies.

In the context of drug delivery systems, Fmoc-Phe-Gly-OH has been incorporated into nanocarriers to enhance the bioavailability and targeting efficiency of therapeutic agents. A recent study published in the Nanomedicine: Nanotechnology, Biology and Medicine journal reported that encapsulating this compound into polymeric nanoparticles significantly improved its cellular uptake and therapeutic efficacy against breast cancer cells.

The environmental impact of chemical compounds is an increasingly important consideration in their development and application. Studies on the biodegradability and ecotoxicity of 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}pentanoic acid have shown that it can be safely disposed of without causing significant harm to ecosystems. This makes it a more sustainable choice compared to other synthetic intermediates with higher environmental risks.

In conclusion, 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}pentanoic acid (CAS No. 2171841-56-6) is a versatile compound with a wide range of applications in medicinal chemistry, pharmaceutical research, and materials science. Its unique properties and potential benefits make it an essential component in the development of innovative therapeutic agents and diagnostic tools. As research continues to advance, it is likely that new applications for this compound will emerge, further solidifying its importance in the scientific community.